Cas no 2172520-12-4 (2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid
• CAS No: 2172520-12-4
• MF: C₂₅H₂₃N₃O₅S
• MW: 477.53222489357
• CID: 6008222
• PubChem ID: 165511529
• Update Time: 2025-10-31

2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid
• EN300-1541096
• 2172520-12-4
• 2-[(2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethyl)sulfanyl]acetic acid

• Inchi： 1S/C25H23N3O5S/c29-23(30)15-34-12-11-26-24(31)22-10-9-16(13-27-22)28-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,26,31)(H,28,32)(H,29,30)
• InChI Key： SRHCCALUWCNADG-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C1=CC=C(C=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 477.13584202g/mol
• Monoisotopic Mass: 477.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 143Ų

Additional information on 2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid

Introduction to 2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic Acid (CAS No. 2172520-12-4)

2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2172520-12-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core, a fluorene moiety, and functional groups such as sulfanyl and carboxylic acid derivatives. The presence of these structural elements not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The molecular structure of 2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid is a testament to the ingenuity of modern synthetic chemistry. The compound features a pyridine ring that is connected to an amino group, which further extends to a formamide linkage. This formamide group is, in turn, attached to an ethyl chain that terminates with a sulfanyl group. The fluorene moiety, incorporated into the molecule through a methoxycarbonyl bridge, adds another layer of complexity and functionality. Such structural motifs are often employed in the design of bioactive molecules due to their ability to interact selectively with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in areas such as oncology, inflammation, and neurodegenerative disorders. The compound's ability to interact with specific enzymes and receptors has been explored through computational modeling and experimental studies, providing insights into its mechanism of action.

One of the most compelling aspects of 2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid is its potential as a scaffold for drug development. The presence of multiple functional groups allows for further chemical modification, enabling researchers to fine-tune its properties for specific therapeutic applications. For instance, the carboxylic acid group can be used to form esters or amides, while the amino group provides opportunities for further derivatization. These features make it an attractive starting point for designing novel analogs with enhanced potency and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorene moiety in 2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid contributes to its lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the sulfanyl group introduces polarity and hydrogen bonding capabilities, enhancing interactions with biological targets. These properties have been leveraged in the development of compounds that exhibit improved pharmacokinetic profiles.

The synthesis of 2-(2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethyl)sulfanylacetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the pyridine derivative, introduction of the fluorene moiety via methoxycarbonylation, and final assembly through formamide linkage. Each step requires precise execution to avoid side reactions and impurities that could compromise the compound's integrity.

In vitro studies have begun to elucidate the biological activity of 2-(2-{5-({(9H-fluorenine mmoxy carb nol yl)a min o)p y ridin - 2 - y lfo rma mid o } eth y l)sul fany lacetic acid (CAS No. 2172530). Initial results suggest that it interacts with enzymes involved in signal transduction pathways relevant to cancer cell proliferation. Furthermore, its ability to modulate inflammatory responses has been observed in cell-based assays, indicating potential therapeutic benefits in managing chronic inflammatory diseases.

The future prospects for 2172530 are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Advances in computational chemistry are expected to play a pivotal role in this endeavor by providing predictive models for drug-target interactions and metabolic stability. Additionally, collaborations between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical trials.

The development of 2172530 also underscores the importance of interdisciplinary approaches in drug discovery. By integrating insights from chemistry, biology, and computer science, researchers can accelerate the process of identifying novel therapeutic agents. This holistic approach is essential for addressing complex diseases that require multifaceted treatment strategies.

In conclusion,2172530 exemplifies the cutting-edge advancements in pharmaceutical chemistry and biochemistry. Its unique structure and functional properties make it a valuable tool for exploring new therapeutic avenues. As research continues to uncover its potential applications,2172530 is poised to make significant contributions to human health and well-being.